Cas no 2229430-41-3 (3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol
• CAS No: 2229430-41-3
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 6529598
• PubChem ID: 165740625
• Update Time: 2025-06-20

3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol
• 2229430-41-3
• EN300-1978280

• Inchi： 1S/C9H16ClN3O/c1-6-7(8(10)13(3)12-6)9(2,4-11)5-14/h14H,4-5,11H2,1-3H3
• InChI Key： VELBADZXWCTBCR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(C)(CO)CN

Computed Properties

• Exact Mass: 217.0981898g/mol
• Monoisotopic Mass: 217.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol (CAS No. 2229430-41-3)

3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2229430-41-3, represents a fascinating example of the intricate molecular design employed in modern drug discovery. Its structural features, including a pyrazole core substituted with chloro and dimethyl groups, combined with an amine and alcohol functionalities, make it a versatile intermediate for the development of novel therapeutic agents.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad biological activity and favorable pharmacokinetic properties. The presence of a 5-chloro substituent on the pyrazole ring enhances its reactivity, enabling further functionalization through various synthetic pathways. This characteristic is particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for optimizing biological activity. Additionally, the dimethyl groups at the 1-position of the pyrazole ring contribute to steric stabilization, which can influence the compound's solubility and metabolic stability.

The amine group at the 3-position of the pyrazole moiety provides a nucleophilic site for further derivatization, allowing for the construction of more complex molecules through condensation reactions or coupling strategies. This flexibility makes 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol a valuable building block in the synthesis of heterocyclic compounds. The alcohol functional group, located at the 2-position of the propyl chain, further expands its synthetic utility, enabling reactions such as esterification or ether formation.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple biological targets simultaneously. The unique combination of structural features in 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol positions it as a promising candidate for such applications. For instance, studies have demonstrated that pyrazole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties by interacting with various enzyme systems and cellular pathways. The 5-chloro substituent, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive feature for drug design.

In terms of synthetic methodologies, 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol can be synthesized through multi-step organic transformations involving condensation reactions between hydrazine derivatives and α-bromo ketones or aldehydes. The chlorination step introduces the 5-chloro group, which can be achieved using reagents such as phosphorus oxychloride or sulfuryl chloride under controlled conditions. The subsequent introduction of the amine and alcohol functionalities requires careful selection of reaction conditions to avoid unwanted side products.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers have explored its utility in materials science and agrochemicals due to its ability to form stable complexes with metal ions and other small molecules. These interactions can lead to novel functional materials with applications in catalysis, sensing, and material engineering. Additionally, the structural motifs present in 3-amino-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yll)-2-methylpropan-l-l ol have inspired new synthetic strategies for constructing complex organic molecules with tailored properties.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between this compound and biological targets. Molecular docking studies have revealed that it can interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. These findings provide a rational basis for further exploration of its pharmacological potential. Furthermore, computational modeling has helped optimize synthetic routes by predicting reaction outcomes and minimizing experimental trial-and-error.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's behavior in biological systems. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC) are routinely used to characterize its chemical structure and monitor its degradation pathways. These tools have been instrumental in assessing its stability under different conditions and identifying potential metabolites formed after administration.

In conclusion, 3-amino-Z-(5-chloro-l ,3-dimethyl-l H-pyrazol -4 -yl)-Z-methylpropan-l-l ol (CAS No . 2229430 -41 -3) stands as a testament to the ingenuity of modern synthetic chemistry . Its unique structural features , coupled with its versatility as an intermediate , make it a valuable asset in drug discovery efforts . As research continues to uncover new therapeutic targets and synthetic methodologies , compounds like this are likely to play an increasingly important role in developing next-generation pharmaceuticals . The ongoing exploration of its biological activities , synthetic possibilities , and industrial applications ensures that it remains at the forefront of scientific inquiry .